Cas no 77968-17-3 (1,1,1,3,5,5,5-Heptafluoropentane-2,4-dione)

• Product Name: 1,1,1,3,5,5,5-Heptafluoropentane-2,4-dione
• CAS No: 77968-17-3
• MF: C₅HF₇O₂
• MW: 226.049066305161
• MDL: MFCD00153187
• CID: 90728
• PubChem ID: 2774932
• Update Time: 2025-06-13

1,1,1,3,5,5,5-Heptafluoropentane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1,1,1,3,5,5,5-heptafluoropentan-2,4-dione
• 1,1,1,3,5,5,5-Heptafluoropentane-2,4-dione
• 1,1,1,3,5,5,5-Heptafluoroacetylacetone
• 77968-17-3
• AKOS007930547
• FT-0605925
• GRHYFDZMGZYXAP-UHFFFAOYSA-N
• 3H-Perfluoropentane-2,4-dione
• A839301
• 1,1,1,3,5,5,5-heptakis(fluoranyl)pentane-2,4-dione
• 3H- Heptafluoropentane-2,4-dione
• SCHEMBL196347
• MFCD00153187
• DTXSID40379282
• 3H-Heptafluoropentane-2,4-dione
• DB-056274
• 670-933-1

• MDL： MFCD00153187
• Inchi： 1S/C5HF7O2/c6-1(2(13)4(7,8)9)3(14)5(10,11)12/h1H
• InChI Key： GRHYFDZMGZYXAP-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)=O)C(C(F)(F)F)=O
• BRN： 9194682

Computed Properties

• Exact Mass: 225.98600
• Monoisotopic Mass: 225.986
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.5

Experimental Properties

• Color/Form: Brown to yellow liquid
• Density: 1.57
• Boiling Point: 70-72°C
• Flash Point: 70-72°C
• Refractive Index: 1.329
• PSA: 34.14000
• LogP: 1.58730
• Solubility: Insoluble in water

1,1,1,3,5,5,5-Heptafluoropentane-2,4-dione Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：3265
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Packing Group：II
• Hazard Level：8
• Risk Phrases：R34
• Packing Group：II
• Safety Term：8

Additional information on 1,1,1,3,5,5,5-Heptafluoropentane-2,4-dione

Research Brief on 1,1,1,3,5,5,5-Heptafluoropentane-2,4-dione (CAS: 77968-17-3) in Chemical and Biomedical Applications

The compound 1,1,1,3,5,5,5-Heptafluoropentane-2,4-dione (CAS: 77968-17-3), a fluorinated β-diketone, has garnered significant attention in recent years due to its unique chemical properties and potential applications in the fields of chemistry, materials science, and biomedicine. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and emerging applications.

Recent studies have highlighted the role of 1,1,1,3,5,5,5-Heptafluoropentane-2,4-dione as a versatile ligand in coordination chemistry. Its strong electron-withdrawing properties, attributed to the heptafluorinated backbone, make it an excellent candidate for stabilizing high-oxidation-state metal complexes. A 2023 study published in the Journal of Fluorine Chemistry demonstrated its efficacy in forming luminescent lanthanide complexes with potential applications in bioimaging and sensing.

In the biomedical domain, researchers have explored the compound's utility as a precursor for fluorinated pharmaceuticals. Its ability to serve as a building block for bioactive molecules was showcased in a recent ACS Medicinal Chemistry Letters publication, where derivatives of this diketone exhibited promising antimicrobial activity against drug-resistant bacterial strains. The fluorinated nature of these derivatives enhances their metabolic stability and membrane permeability.

Material science applications have also seen significant advancements. A breakthrough study in Advanced Materials reported the use of 1,1,1,3,5,5,5-Heptafluoropentane-2,4-dione as a key component in the synthesis of novel metal-organic frameworks (MOFs) with exceptional thermal stability and gas adsorption properties. These MOFs show potential for carbon capture and storage applications.

The compound's safety profile and environmental impact have been subjects of recent investigation. While its fluorinated structure suggests persistence in the environment, a 2023 Green Chemistry study proposed efficient degradation pathways using advanced oxidation processes. This research is crucial for assessing the compound's suitability for large-scale applications.

Looking forward, the versatility of 1,1,1,3,5,5,5-Heptafluoropentane-2,4-dione continues to inspire innovative applications. Current research directions include its use in catalytic systems, as a component in electrolyte formulations for next-generation batteries, and as a platform for developing novel radiopharmaceuticals. The compound's unique combination of chemical stability and reactivity positions it as a valuable tool in addressing contemporary challenges across multiple scientific disciplines.